Cas no 145663-32-7 (Ethanone,1-(3-ethyl-4,5-dimethyl-2-furanyl)-)

• Product Name: Ethanone,1-(3-ethyl-4,5-dimethyl-2-furanyl)-
• CAS No: 145663-32-7
• Molecular Formula: C₁₀H₁₄O₂
• Molecular Weight: 166.21696
• CID: 101517
• PubChem ID: 23254470

Ethanone,1-(3-ethyl-4,5-dimethyl-2-furanyl)- Properties

Names and Identifiers

• Ethanone,1-(3-ethyl-4,5-dimethyl-2-furanyl)-
• Ethanone, 1-(3-ethyl-4,5-dimethyl-2-furanyl)- (9CI)
• 1-(3-ethyl-4,5-dimethylfuran-2-yl)ethanone
• 145663-32-7

• InChIKey： LXHFELWHOHQOIZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H14O2/c1-5-9-6(2)8(4)12-10(9)7(3)11/h5H2,1-4H3
• SMILES： CCC1C(C)=C(C)OC=1C(=O)C

Computed Properties

• Exact Mass: 166.09942
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 166.099379685g/mol
• Heavy Atom Count: 12
• Complexity: 177
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21